Cas no 38612-16-7 (3-Nitrobenzyl benzoate)

• Product Name: 3-Nitrobenzyl benzoate
• CAS No: 38612-16-7
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 923741
• PubChem ID: 148251
• Update Time: 2025-04-19

3-Nitrobenzyl benzoate Chemical and Physical Properties

Names and Identifiers

• 3-Nitrobenzyl benzoate
• (3-nitrophenyl)methyl benzoate
• benzenemethanol, 3-nitro-, benzoate (ester)
• AKOS003650837
• CCRIS 7973
• CHEMBL450030
• Benzenemethanol, 3-nitro-, 1-benzoate
• SR-01000263509
• 3-Nitrobenzenemethanol butyrate
• 38612-16-7
• Q63396057
• DTXSID10191933
• m-Nitrobenzyl benzoate
• BDBM50479146
• 4E93JJ9EK3
• SR-01000263509-1

• Inchi： 1S/C14H11NO4/c16-14(12-6-2-1-3-7-12)19-10-11-5-4-8-13(9-11)15(17)18/h1-9H,10H2
• InChI Key： XYHCAQKUZAEVJN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.06883
• Monoisotopic Mass: 257.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 412°C at 760 mmHg
• Flash Point: 183.3°C
• Refractive Index: 1.607
• PSA: 69.44